Cas no 41303-46-2 (6-(3,4-dimethoxyphenyl)-7,8-dihydro-6h-benzo[f][1,3]benzodioxol-5-one)

6-(3,4-dimethoxyphenyl)-7,8-dihydro-6h-benzo[f][1,3]benzodioxol-5-one structure
41303-46-2 structure
Product Name:6-(3,4-dimethoxyphenyl)-7,8-dihydro-6h-benzo[f][1,3]benzodioxol-5-one
CAS No:41303-46-2
MF:C19H18O5
MW:326.343225955963
CID:926841
PubChem ID:293622
Update Time:2025-04-19

6-(3,4-dimethoxyphenyl)-7,8-dihydro-6h-benzo[f][1,3]benzodioxol-5-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,4-dimethoxyphenyl)-7,8-dihydro-6h-benzo[f][1,3]benzodioxol-5-one
    • 2-(3,4-dimethoxyphenyl)-6,7-methylenedioxy-3,4-dihydronaphthalen-1(2H)-one
    • 6-(3,4-Dimethoxy-phenyl)-7,8-dihydro-6H-naphtho[2,3-d][1,3]dioxol-5-on
    • 6-(3,4-dimethoxy-phenyl)-7,8-dihydro-6H-naphtho[2,3-d][1,3]dioxol-5-one
    • 6-(3,4-dimethoxyphenyl)-7,8-dihydronaphtho[2,3-d][1,3]dioxol-5(6h)-one
    • AC1L6KL3
    • AC1Q6OPC
    • AG-K-01779
    • AR-1G9756
    • CTK4I4669
    • NSC160464
    • NSC 160464
    • NSC-160464
    • DTXSID50303710
    • 41303-46-2
    • Inchi: 1S/C19H18O5/c1-21-15-6-4-11(7-16(15)22-2)13-5-3-12-8-17-18(24-10-23-17)9-14(12)19(13)20/h4,6-9,13H,3,5,10H2,1-2H3
    • InChI Key: QDPCGSFBFKQHLN-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C(=CC=2CCC1C1C=CC(=C(C=1)OC)OC)OCO3

Computed Properties

  • Exact Mass: 326.11544
  • Monoisotopic Mass: 326.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
  • LogP: 3.34520
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